N-(3-Nitro-2-pyridinesulfenyl)-L-aspartic acid beta-t-butyl ester
N-(3-Nitro-2-pyridinesulfenyl)-L-aspartic acid beta-t-butyl ester
Brand Name:
Vulcanchem
CAS No.:
108312-24-9
VCID:
VC20756598
InChI:
InChI=1S/C13H17N3O6S/c1-13(2,3)22-10(17)7-8(12(18)19)15-23-11-9(16(20)21)5-4-6-14-11/h4-6,8,15H,7H2,1-3H3,(H,18,19)
SMILES:
CC(C)(C)OC(=O)CC(C(=O)O)NSC1=C(C=CC=N1)[N+](=O)[O-]
Molecular Formula:
C13H17N3O6S
Molecular Weight:
343.36 g/mol
N-(3-Nitro-2-pyridinesulfenyl)-L-aspartic acid beta-t-butyl ester
CAS No.: 108312-24-9
Cat. No.: VC20756598
Molecular Formula: C13H17N3O6S
Molecular Weight: 343.36 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 108312-24-9 |
|---|---|
| Molecular Formula | C13H17N3O6S |
| Molecular Weight | 343.36 g/mol |
| IUPAC Name | 4-[(2-methylpropan-2-yl)oxy]-2-[(3-nitropyridin-2-yl)sulfanylamino]-4-oxobutanoic acid |
| Standard InChI | InChI=1S/C13H17N3O6S/c1-13(2,3)22-10(17)7-8(12(18)19)15-23-11-9(16(20)21)5-4-6-14-11/h4-6,8,15H,7H2,1-3H3,(H,18,19) |
| Standard InChI Key | VTEWXTHQMTVUOZ-UHFFFAOYSA-N |
| SMILES | CC(C)(C)OC(=O)CC(C(=O)O)NSC1=C(C=CC=N1)[N+](=O)[O-] |
| Canonical SMILES | CC(C)(C)OC(=O)CC(C(=O)O)NSC1=C(C=CC=N1)[N+](=O)[O-] |
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